1-(6-Chloro-3-nitro-2-pyridinyl)-4-hydroxy-2-pyrrolidinecarboxylic acid
Description
Molecular Structure Analysis
The molecular formula of “1-(6-Chloro-3-nitro-2-pyridinyl)-4-hydroxy-2-pyrrolidinecarboxylic acid” is C10H10ClN3O4 . The average mass is 271.657 Da and the monoisotopic mass is 271.035980 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(6-Chloro-3-nitro-2-pyridinyl)-4-hydroxy-2-pyrrolidinecarboxylic acid” are not fully detailed in the sources I have access to .Scientific Research Applications
- Researchers have explored the antibacterial and antifungal potential of this compound. It may inhibit the growth of pathogenic bacteria and fungi, making it a candidate for developing new antimicrobial agents .
- The compound’s structure suggests anti-inflammatory activity. It could be investigated for its ability to modulate inflammatory pathways, potentially aiding in the treatment of inflammatory diseases .
- Given its unique chemical structure, scientists might explore its potential as an anticancer agent. Investigating its effects on cancer cell lines and understanding its mechanism of action could provide valuable insights .
- Some studies have hinted at neuroprotective effects. Researchers could delve into its impact on neuronal health, synaptic function, and neurodegenerative disorders .
- The compound’s pyrrolidine ring and nitro group could be relevant in metabolic research. Investigating its impact on metabolic pathways, glucose regulation, or lipid metabolism might yield interesting findings .
- Finally, considering its unique structure, researchers could explore its potential as a scaffold for designing novel drugs. By modifying specific functional groups, they might create derivatives with enhanced pharmacological properties .
Antibacterial and Antifungal Properties
Anti-Inflammatory Effects
Cancer Research
Neuroprotective Properties
Metabolic Disorders
Drug Development
properties
IUPAC Name |
1-(6-chloro-3-nitropyridin-2-yl)-4-hydroxypyrrolidine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClN3O5/c11-8-2-1-6(14(18)19)9(12-8)13-4-5(15)3-7(13)10(16)17/h1-2,5,7,15H,3-4H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKJUDFAWKRSCKE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1C(=O)O)C2=C(C=CC(=N2)Cl)[N+](=O)[O-])O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClN3O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-Chloro-3-nitro-2-pyridinyl)-4-hydroxy-2-pyrrolidinecarboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-([2,3'-Bipyridin]-5-ylmethyl)-3-(benzo[d][1,3]dioxol-5-ylmethyl)urea](/img/structure/B2803663.png)
![(4-Methoxyphenyl)-[(2-phenyl-1,3-oxazol-4-yl)methyl]cyanamide](/img/structure/B2803672.png)
![2-Chloro-N-[[3-fluoro-5-(trifluoromethyl)phenyl]methyl]-N-methylacetamide](/img/structure/B2803673.png)
![N-(1-cyanocyclopentyl)-3-({2-hydroxy-4-azatricyclo[4.2.1.0^{3,7}]nonan-4-yl}sulfonyl)benzamide](/img/structure/B2803681.png)
![5-Amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(2,2,2-trifluoroethylsulfanyl)pyrazole-3-carbonitrile](/img/structure/B2803683.png)
![2-((3-methyl-4-oxo-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)thio)-N-(3-nitrophenyl)acetamide](/img/structure/B2803684.png)